Cas no 2137078-19-2 (4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide
• CAS No: 2137078-19-2
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 5938406
• PubChem ID: 165947695
• Update Time: 2025-06-08

4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1167770
• 2137078-19-2
• 4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide

• Inchi： 1S/C13H19N3O4S/c1-10(11-6-8-14-9-7-11)15-21(19,20)13-4-2-12(3-5-13)16(17)18/h2-5,10-11,14-15H,6-9H2,1H3/t10-/m0/s1
• InChI Key： KGHMFCQKIFPJQU-JTQLQIEISA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N[C@@H](C)C1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 112Ų

Additional information on 4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide

Introduction to 4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide (CAS No. 2137078-19-2)

4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137078-19-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this compound, particularly its nitro group and sulfonamide moiety, contribute to its unique chemical properties and reactivity, which are critical for its role in drug discovery and development.

The molecular structure of 4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide consists of a benzene ring substituted with a nitro group at the 4-position and a sulfonamide functional group at the 1-position. The sulfonamide group is further connected to an (S)-configured ethyl chain that is linked to piperidine, a six-membered heterocyclic amine. This intricate arrangement of functional groups imparts distinct physicochemical properties to the compound, including solubility, stability, and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide and biological macromolecules. Studies have shown that the sulfonamide moiety can form hydrogen bonds with polar residues in proteins, while the piperidine ring enhances binding affinity through hydrophobic interactions. These findings are particularly relevant in the context of designing small-molecule inhibitors for therapeutic purposes.

The nitro group in 4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide also plays a crucial role in its biological activity. Nitroaromatic compounds are well-known for their ability to modulate enzyme activity and receptor binding. In particular, the electron-withdrawing nature of the nitro group can influence the electronic properties of the aromatic ring, thereby affecting its interactions with biological targets. This has led to investigations into its potential as an intermediate in the synthesis of more complex pharmacophores.

In vitro studies have demonstrated that 4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide exhibits inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that it may interfere with the activity of enzymes involved in inflammation and pain signaling. These findings are supported by structural studies that highlight the compound's ability to bind to specific pockets within target proteins. Such insights are invaluable for rational drug design and optimization.

The synthesis of 4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Key steps include nitration of benzene derivatives, sulfonation followed by substitution with piperidine derivatives, and stereochemical resolution to achieve the (S)-configuration of the ethyl chain. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research and development.

The pharmacokinetic properties of 4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide are also under investigation to assess its potential as a drug candidate. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical considerations in drug development. Preliminary studies indicate that this compound exhibits moderate solubility in water and organic solvents, suggesting favorable pharmacokinetic profiles for oral administration. However, further studies are needed to fully characterize its metabolic pathways and potential side effects.

One of the most exciting aspects of 4-nitro-N-[(1S)-1-(piperidin-4-yl)ethyl]benzene-1-sulfonamide is its potential as a lead compound for drug discovery. By leveraging structure-based drug design principles, researchers can modify its core structure to enhance potency, selectivity, and pharmacokinetic properties. For example, replacing the nitro group with other functional groups or introducing additional substituents on the benzene ring could lead to novel derivatives with improved therapeutic profiles.

The growing interest in this compound is also driven by its relevance to emerging therapeutic areas such as oncology and neurology. In oncology research, small molecules like 4-nitro-N-[(1S)-1-(piperidin-4-yilethyl)benzene - 1 - sulfonamide are being explored as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Similarly, in neurology research, such compounds may serve as scaffolds for developing treatments targeting neurodegenerative diseases.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the research on 4-nitro-N-[ ( 1 S ) - 1 - ( piperidin - 4 - yl ) ethyl ] benzene - 1 - sulfonamide . Such partnerships facilitate access to cutting-edge technologies and expertise needed for comprehensive characterization and optimization of this compound. Additionally, regulatory agencies play a crucial role in ensuring that all research is conducted ethically and responsibly.

In conclusion, 4 - nitro - N - [ ( 1 S ) - 1 - ( piperidin - 4 - yl ) ethyl ] benzene - 1 - sulfonamide represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive molecule for developing new therapeutics . As our understanding of its mechanisms of action continues to grow , so too will its potential applications across various disease areas .